Cas no 304675-78-3 (Pyrithione Sodium Monohydrate)

• Product Name: Pyrithione Sodium Monohydrate
• CAS No: 304675-78-3
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD00151244
• CID: 92685
• Update Time: 2025-06-29

Pyrithione Sodium Monohydrate Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptopyridine-N-oxide
• 2-Mercaptopyridine N-oxide sodium salt hydrate
• 2-MERCAPTOPYRIDINE N-OXIDE
• PYRITHIONE SODIUM MONOHYDRATE
• 2-Mercapto pyridine oxide
• 2-mercaptopyridin
• 2-mercapto-pyridine-N-oxide
• 2-mercaptopyridine-N-oxide sodium salt hydrate
• 2-Mercaptopyridine-N-oxide,sodium salt monohydrate
• 2-Pyridinethiol N-oxide
• 2-pyridinethiol-1-oxide
• 2-thiopyridine-N-oxide
• MercaptopyridineNoxide
• Omadine
• pyridine-2-thiol N-oxide
• PYRIDINE-2-THIOL-1-OXIDE
• PYRIDINETHIOLOXIDE
• PYRITHIONE
• sodium 2-mercaptopyridine N-oxide hydrate
• 2-PYRIDINETHIOL-1-OXIDE, SODIUM SALT, MONOHYDRATE
• 2-MERCAPTOPYRIDINE N-OXIDE, SODIUM SALT HYDRATE
• 2-MERCAPTOPYRIDINE-N-OXIDE, SODIUM SALT, MONOHYDRATE
• 2-MERCAPTOPYRIDINE-1-OXIDE
• 2-MERCAPTYPYRIDINE-N-OXIDE
• 1-HYDROXY-2-PYRIDINETHIONE
• SODIUM OMADINE, MONOHYDRATE
• Pyrithione Sodium Monohydrate

• MDL： MFCD00151244
• Inchi： 1S/C5H5NOS/c7-6-4-2-1-3-5(6)8/h1-4,8H
• InChI Key： FGVVTMRZYROCTH-UHFFFAOYSA-N
• SMILES： C1(S)=[N+]([O-])C=CC=C1

Computed Properties

• Exact Mass: 127.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: Solid with foul odor
• Density: 1.22
• Melting Point: 70-72 °C
• Boiling Point: 109 °C
• PSA: 64.26000
• LogP: 1.40380
• Solubility: Not determined
• Merck: 14,7994

Pyrithione Sodium Monohydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-13-23
• RTECS：UT9000000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Additional information on Pyrithione Sodium Monohydrate

Introduction to Pyrithione Sodium Monohydrate (CAS No. 304675-78-3)

Pyrithione Sodium Monohydrate, chemically known as Pyrithione Sodium Monohydrate, is a compound with the CAS number 304675-78-3. This compound has garnered significant attention in the field of chemical and biomedical research due to its versatile applications and unique properties. Pyrithione Sodium Monohydrate is a derivative of pyrite, commonly used in various industrial and pharmaceutical applications.

The molecular structure of Pyrithione Sodium Monohydrate consists of a sodium ion, a pyrite-based core, and a monohydrate component. This structure contributes to its stability and reactivity, making it an excellent candidate for use in antimicrobial and antifungal formulations. The presence of sulfur and oxygen in its structure allows it to interact effectively with biological molecules, leading to its widespread use in medical and cosmetic products.

In recent years, Pyrithione Sodium Monohydrate has been extensively studied for its potential in combating resistant microbial strains. Research has shown that it can disrupt the cell membranes of bacteria and fungi, thereby inhibiting their growth. This property makes it particularly effective in formulations designed to treat skin infections, athlete's foot, and other fungal-related conditions. The compound's ability to remain active over prolonged periods also enhances its efficacy in such applications.

One of the most compelling aspects of Pyrithione Sodium Monohydrate is its compatibility with various matrices, including water-based solutions and creams. This versatility allows it to be incorporated into a wide range of products without compromising on performance. Additionally, its low toxicity profile makes it suitable for use in products intended for both adults and children. These characteristics have led to its adoption in numerous over-the-counter (OTC) and prescription medications.

Recent advancements in biomedical research have further highlighted the potential of Pyrithione Sodium Monohydrate in therapeutic applications. Studies have indicated that it may have anti-inflammatory properties, making it a promising candidate for developing treatments for chronic inflammatory conditions. Furthermore, its interaction with metal ions suggests potential uses in chelation therapy, where it could help remove toxic metals from the body.

The industrial applications of Pyrithione Sodium Monohydrate are equally diverse. It is commonly used as a preservative in personal care products due to its ability to prevent microbial contamination. Its effectiveness in maintaining product stability has made it a preferred choice for manufacturers seeking long-lasting formulations. Moreover, its role as an oxidizing agent in certain chemical processes underscores its importance in industrial chemistry.

The environmental impact of Pyrithione Sodium Monohydrate is another area of interest. While it is effective at low concentrations, concerns have been raised about its persistence in aquatic environments. Ongoing research aims to address these issues by developing more environmentally friendly derivatives that retain the beneficial properties of the original compound while minimizing ecological harm.

In conclusion, Pyrithione Sodium Monohydrate (CAS No. 304675-78-3) is a multifaceted compound with significant implications in both pharmaceuticals and industrial chemistry. Its antimicrobial properties, compatibility with various matrices, and potential therapeutic applications make it a valuable asset in modern science. As research continues to uncover new uses and refine existing ones, the role of Pyrithione Sodium Monohydrate is likely to expand even further.